3-amino-1-(3-bromophenyl)butan-2-ol
Description
“3-amino-1-(3-bromophenyl)butan-2-ol” is a chemical compound with the molecular formula C10H14BrNO and a molecular weight of 244.13 . It is also known by the synonym "Benzeneethanol, α- (1-aminoethyl)-3-bromo-" .
Molecular Structure Analysis
The molecular structure of “this compound” consists of a bromophenyl group attached to a butan-2-ol molecule with an amino group . The exact 3D structure is not available in the search results.Physical and Chemical Properties Analysis
The boiling point of “this compound” is predicted to be 362.3±32.0 °C, and its density is predicted to be 1.408±0.06 g/cm3 . Its pKa value is predicted to be 12.54±0.45 .Safety and Hazards
“3-amino-1-(3-bromophenyl)butan-2-ol” is classified under the GHS07 hazard class . It has the hazard statements H319, H315, H302, and H335, indicating that it can cause serious eye irritation, skin irritation, harmful if swallowed, and may cause respiratory irritation . Precautionary measures include avoiding dust formation, avoiding breathing mist, gas or vapours, avoiding contact with skin and eye, using personal protective equipment, ensuring adequate ventilation, and removing all sources of ignition .
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-amino-1-(3-bromophenyl)butan-2-ol involves the reaction of 3-bromophenylacetonitrile with ethylmagnesium bromide followed by reduction with lithium aluminum hydride and subsequent reaction with 2-bromo-3-hydroxybutane.", "Starting Materials": [ "3-bromophenylacetonitrile", "ethylmagnesium bromide", "lithium aluminum hydride", "2-bromo-3-hydroxybutane" ], "Reaction": [ "Step 1: React 3-bromophenylacetonitrile with ethylmagnesium bromide to form 3-bromophenylpropanenitrile.", "Step 2: Reduce 3-bromophenylpropanenitrile with lithium aluminum hydride to form 3-bromophenylpropan-1-ol.", "Step 3: React 3-bromophenylpropan-1-ol with 2-bromo-3-hydroxybutane to form 3-amino-1-(3-bromophenyl)butan-2-ol." ] } | |
CAS No. |
1367770-23-7 |
Molecular Formula |
C10H14BrNO |
Molecular Weight |
244.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
